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Compound of Interest

Compound Name: Clozic

Cat. No.: B1221202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Clozic (also known as

Clobuzarit or ICI 55897) stock solutions for use in research applications. Clozic is an anti-

arthritic agent with demonstrated anti-proliferative and cytostatic properties, making it a

compound of interest in various biological studies.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for Clozic is presented in the table below for easy

reference.

Property Value

Synonyms Clobuzarit, ICI 55897

CAS Number 22494-47-9

Molecular Formula C₁₇H₁₇ClO₃

Molecular Weight 304.77 g/mol

Appearance Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]

Storage Temperature Store stock solutions at -20°C[1]
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Biological Activity
Clozic has been shown to inhibit the growth of various mammalian cell types in a reversible,

cytostatic manner, rather than being cytotoxic.[1][2] This anti-proliferative effect is

concentration-dependent, with effective concentrations reported to be in the range of 50 µM to

500 µM in cell culture experiments.[3] The mechanism of action is suggested to be related to its

lipophilic nature, likely involving interaction with lipophilic targets within the cell.[2]

Experimental Protocols
1. Preparation of a 10 mM Clozic Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Clozic in DMSO. This

concentrated stock can then be diluted to the desired final concentration in cell culture media or

other aqueous buffers.

Materials:

Clozic (Clobuzarit) powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Clozic:

To prepare 1 mL of a 10 mM stock solution, the required mass of Clozic is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=1SVidzw5aqBu6R5RSdJ6EdQCKNYPVVjGpTpQFTKVuFjRaM2H6JmIyloBmGpPhP7B1c4XctJirdVmQURYYPz5uy6P64SMA19SWWcS2m5-XUDiVOvi9cWPGkG6ZveZaV_CvEnlGCiPioI7Y
https://pubmed.ncbi.nlm.nih.gov/6189492/
https://www.medchemexpress.com/Clozic.html
https://pubmed.ncbi.nlm.nih.gov/6189492/
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (mg) = 10 mmol/L x 0.001 L x 304.77 g/mol x 1000 mg/g = 3.0477 mg

Weighing Clozic:

Carefully weigh out approximately 3.05 mg of Clozic powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of sterile DMSO to the tube containing the Clozic powder.

Mixing:

Vortex the tube thoroughly until the Clozic is completely dissolved. Gentle warming to

37°C in a water bath can aid in dissolution if necessary.[1]

Sterilization (Optional):

If required for your specific application, the stock solution can be filter-sterilized using a

0.22 µm syringe filter that is compatible with DMSO.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.[1]

Note on DMSO Concentration in Final Working Solution:

DMSO can be toxic to cells at higher concentrations. When diluting the Clozic stock solution

into your experimental medium, ensure that the final concentration of DMSO is kept low,

typically below 0.5%, to minimize any solvent-induced effects. A vehicle control (medium with

the same final concentration of DMSO without Clozic) should always be included in your

experiments.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=1SVidzw5aqBu6R5RSdJ6EdQCKNYPVVjGpTpQFTKVuFjRaM2H6JmIyloBmGpPhP7B1c4XctJirdVmQURYYPz5uy6P64SMA19SWWcS2m5-XUDiVOvi9cWPGkG6ZveZaV_CvEnlGCiPioI7Y
https://file.glpbio.com/quotepdf/product.php?token=1SVidzw5aqBu6R5RSdJ6EdQCKNYPVVjGpTpQFTKVuFjRaM2H6JmIyloBmGpPhP7B1c4XctJirdVmQURYYPz5uy6P64SMA19SWWcS2m5-XUDiVOvi9cWPGkG6ZveZaV_CvEnlGCiPioI7Y
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/product/b1221202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Clozic Stock Solution

Use in Experiments

1. Weigh Clozic Powder

2. Add DMSO

~3.05 mg for 1 mL of 10 mM

3. Vortex to Dissolve

4. Aliquot

5. Store at -20°C

6. Thaw Aliquot

7. Dilute in Culture Medium

e.g., to 50-500 µM

8. Treat Cells

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using Clozic stock solutions.
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Caption: Proposed mechanism of action for the anti-proliferative effects of Clozic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221202#preparing-clozic-stock-solutions-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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